Cas no 2227679-01-6 ((2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane)

• Product Name: (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane
• CAS No: 2227679-01-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5835182
• PubChem ID: 165676089
• Update Time: 2025-05-24

(2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane
• EN300-1735942
• 2227679-01-6

• Inchi： 1S/C11H14O2/c1-7-4-9(10-6-13-10)5-8(2)11(7)12-3/h4-5,10H,6H2,1-3H3/t10-/m1/s1
• InChI Key： OCHWGOZLPMRBSX-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane

Comprehensive Overview of (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane (CAS No. 2227679-01-6)

(2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane, with the CAS number 2227679-01-6, is a chiral epoxide compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its oxirane (epoxide) functional group and a substituted aromatic ring, serves as a versatile intermediate in the development of bioactive molecules. Its unique stereochemistry, denoted by the (2S) configuration, makes it particularly valuable for asymmetric synthesis, a hot topic in modern drug discovery.

The structural features of (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane include a 4-methoxy-3,5-dimethylphenyl moiety, which contributes to its lipophilicity and potential interactions with biological targets. Researchers are increasingly exploring its applications in the synthesis of chiral ligands, catalysts, and pharmaceutical intermediates. Given the rising demand for enantiomerically pure compounds in the pharmaceutical industry, this compound aligns with trends toward green chemistry and sustainable synthesis.

In recent years, the scientific community has focused on optimizing the synthesis of (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane to improve yield and enantioselectivity. Methods such as Sharpless epoxidation and Jacobsen-Katsuki epoxidation have been adapted to produce this compound efficiently. These advancements are critical for industries aiming to reduce waste and energy consumption, addressing global concerns about environmental impact and carbon footprint.

The compound’s potential extends to medicinal chemistry, where it could serve as a precursor for antiviral or anti-inflammatory agents. With the ongoing interest in drug repurposing and targeted therapies, researchers are investigating its derivatives for novel therapeutic applications. For instance, its epoxide ring offers reactivity that can be harnessed for covalent inhibition—a strategy gaining traction in cancer research and infectious disease treatment.

From a commercial perspective, CAS No. 2227679-01-6 is listed in specialized chemical catalogs, catering to custom synthesis and R&D laboratories. Its niche applications make it a subject of interest for patent filings and academic publications. Companies involved in high-value intermediates are monitoring its market potential, especially as regulatory agencies emphasize chiral purity in drug approvals.

Safety and handling of (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane follow standard laboratory protocols for epoxides, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its reactivity warrants careful storage away from strong acids or bases to prevent ring-opening reactions. These precautions align with broader industry shifts toward occupational safety and risk mitigation.

In summary, (2S)-2-(4-methoxy-3,5-dimethylphenyl)oxirane (CAS No. 2227679-01-6) represents a compelling case study in the intersection of chiral synthesis, pharmaceutical innovation, and sustainable chemistry. Its role as a building block for complex molecules underscores its relevance in addressing contemporary challenges in drug development and material science.